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Introduction

2-Bromo-5-chloro-1,3-dimethylbenzene is a halogenated aromatic compound with significant
applications as an intermediate in organic synthesis.[1] Its utility is particularly notable in the
pharmaceutical and dye industries, where its distinct molecular structure serves as a versatile
building block for more complex molecules.[1] This document provides a detailed overview of
the molecular weight of this compound, a fundamental parameter for stoichiometric calculations
in synthesis and for analytical characterization.

Molecular Identity and Structure

The chemical identity of 2-Bromo-5-chloro-1,3-dimethylbenzene is established by its
molecular formula and structural arrangement.

Chemical Name: 2-Bromo-5-chloro-1,3-dimethylbenzene[2]

Synonym: 4-Chloro-2,6-dimethylphenyl bromide[3]

CAS Number: 103724-99-8[2][3]

Molecular Formula: CsHsBrCI[2][3][4][5]
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The structural formula, illustrating the connectivity of atoms, is depicted in the diagram below.

Caption: 2D structure of 2-Bromo-5-chloro-1,3-dimethylbenzene.

Molecular Weight

The molecular weight is a critical piece of data for any chemical compound. Below is a
summary of the reported and calculated molecular weight for 2-Bromo-5-chloro-1,3-
dimethylbenzene.

Data Point Value ( g/mol) Source
Reported Molecular Weight 219.508 [4]

Reported Molecular Weight 219.50 [2][3]

Reported Molecular Weight 219.51

Calculated Molecular Weight 219.506 See Section 3.1

Calculation of Molecular Weight

The molecular weight was calculated using the molecular formula CsHsBrCl and the standard
atomic weights of the constituent elements.

The calculation is as follows:

Carbon (C): 8 atoms x 12.011 u/atom = 96.088 u

Hydrogen (H): 8 atoms x 1.008 u/atom = 8.064 u[6][7][8]

Bromine (Br): 1 atom x 79.904 u/atom = 79.904 u[9][10][11][12]

Chlorine (CI): 1 atom x 35.45 u/atom = 35.45 u[13][14][15][16]

Total Molecular Weight = 96.088 + 8.064 + 79.904 + 35.45 = 219.506 g/mol

The slight variations in reported values can be attributed to differences in the atomic weight
values used for the calculation.
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Experimental Protocols

The determination of the molecular weight of a novel or synthesized compound typically
involves mass spectrometry. This technique provides a highly accurate mass-to-charge ratio,
from which the molecular weight can be determined. While specific experimental protocols for
this particular compound are not detailed in the cited literature, a general workflow for such a
determination is outlined below.
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General Workflow for Molecular Weight Determination
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Caption: Generalized workflow for molecular weight determination via mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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